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Compound of Interest

Compound Name: Pentyl formate

Cat. No.: B1581598

An In-depth Technical Guide to Pentyl Formate Safety and Handling in the Laboratory
For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and handling information for the use of pentyl
formate in a laboratory setting. Adherence to these guidelines is critical for ensuring personnel
safety and maintaining a secure research environment.

Chemical Identification

o Chemical Name: Pentyl formate

e Synonyms: n-Amyl formate, Amyl methanoate, Formic acid, pentyl ester[1][2]
e CAS Number: 638-49-3[1][3]

e Molecular Formula: CeH1202[1]

e Molecular Weight: 116.16 g/mol [2][3][4]

Hazard Identification

Pentyl formate is classified as a hazardous chemical.[5] It is a flammable liquid and vapor that
can cause skin, eye, and respiratory irritation.[2][3][6][7]
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e GHS Classification:

o

Flammable Liquids - Category 3[3][8]

[¢]

Skin Corrosion/Irritation - Category 2[3]

[e]

Serious Eye Damage/Eye Irritation - Category 2A[3][8]

o

Specific Target Organ Toxicity (Single Exposure) - Category 3 (Respiratory tract irritation)
[21[3]

» Signal Word: Warning[3][5]

e Hazard Statements:

[¢]

H226: Flammable liquid and vapor.[3][9]

[¢]

H315: Causes skin irritation.[3]

o

H319: Causes serious eye irritation.[3][9]

o

H335: May cause respiratory irritation.[2][3][9]

e Primary Hazards: The main risks associated with pentyl formate are its flammability and its
potential to irritate the eyes, skin, and respiratory system.[2][3] Vapors are heavier than air
and may travel to a source of ignition and flash back.[2][5]

Physical and Chemical Properties

The physical and chemical properties of pentyl formate are summarized in the table below.
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Property Value Citations

Appearance Colorless liquid [41[5]
Fruity, plum-like, or banana-

Odor _ [21[4][6]
like odor

116 - 132.4 °C (240.8 - 270.3

Boiling Point R [11[5][6]
Melting Point -73.5 °C (-100.3 °F) [1][2][6]
Flash Point 26 - 32 °C (79 - 89.6 °F) [1][4]15]
Density 0.873 - 0.884 g/cm3 at 25 °C [4115][6]
Vapor Pressure 8.9 mmHg at 25°C [1]

o Insoluble to slightly soluble
Water Solubility (2.904 glL at 22 °C) [2][4](6]

o Miscible with ethanol, ether,
Solubility in Solvents ) [2][4][6]
and most organic solvents

Explosive Limits 1.7% - 10% (V) [6]

Toxicological Information

Pentyl formate is considered to have low acute toxicity, but its toxicological properties have
not been fully investigated.[3][5] Overexposure may lead to symptoms such as headache,
dizziness, tiredness, nausea, and vomiting.[5]

Metric Route Species Value Citations
LD50 Oral Rat >5000 mg/kg [1]
LD50 Oral Rabbit >5000 mg/kg [6]
LD50 Dermal Rabbit >5000 mg/kg [6]

Exposure Limits: Currently, there are no specific occupational exposure limits (e.g., PEL, TLV)
established for pentyl formate by major regulatory bodies like OSHA.[5]
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Safe Handling and Experimental Workflow

Proper handling of pentyl formate is essential to minimize risk. The following workflow outlines
the necessary steps for its safe use in a laboratory context.
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Review Safety Data Sheet (SDS)

\ 4

Verify fume hood functionality

\ 4

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

A 4

Ensure eyewash station & safety shower
are accessible

1. Preparation Phase

Proceed to Handling

Work exclusively within a
chemical fume hood

A 4

Ground/bond container and receiving
equipment to prevent static discharge

Y

Use non-sparking tools

Y

Keep away from heat, sparks,
and open flames

\ 4

Keep container tightly closed
when not in use

2. Handling & Use Phase

Experiment Complete

Wipe down work area

\ 4

Segregate pentyl formate waste
into a labeled, sealed container

\ 4

Store waste container in a cool,
well-ventilated, designated area

/

Remove and properly dispose of
contaminated gloves

Arrange for professional
waste disposal

Y

Wash hands thoroughly

3. Post-Experiment Phase

Diagram 1: Pentyl Formate Laboratory Handling Workflow

Click to download full resolution via product page

Caption: Diagram 1: Pentyl Formate Laboratory Handling Workflow.
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Handling Protocols:

Always work in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of vapors.[3][8]

o Keep the chemical away from heat, sparks, open flames, and other sources of ignition.[3][5]
No smoking is permitted in the handling area.[5][7]

o Use explosion-proof electrical, ventilating, and lighting equipment.[5][8]
o Employ only non-sparking tools to prevent ignition.[5][8]

o Take precautionary measures against static discharge by grounding and bonding containers
and receiving equipment.[5][8]

e Avoid contact with skin and eyes.[3] Do not breathe vapors or mist.[3]

o Wear appropriate personal protective equipment (PPE).[5]

Storage Procedures:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][5][8]
o Keep away from heat and sources of ignition.[3][5]

o Store away from incompatible materials, such as strong oxidizing agents.[5][8]
Personal Protective Equipment (PPE)

The following PPE is mandatory when handling pentyl formate:

o Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to EN166 or
OSHA 29 CFR 1910.133 standards.[5]

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing to
prevent skin exposure.[3][5]
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e Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a

NIOSH/MSHA-approved respirator with an organic vapor filter (Type A, Brown, conforming to

EN14387).[5]

First-Aid and Emergency Procedures

In case of exposure or emergency, follow the procedures outlined below.

= L4

X -

Inhalation Skin Contact

Eye Contact

Ingestion L

/ Diagram 2: Fi}s&j Measures for Pentyl %Ie Exposure \
' A

1. Move to fresh air. 1. Immediately remove
2. If not breathing, give artificial respiration. 2. Rinse skin with plenty of
3. Seek medical attention if symptoms persist. 3. Seek medical atten

e contaminated clothing.
for at least 15 minutes.
irritation persists.

1. Clean mouth with water.
2. Drink plenty of water.
3. Do NOT induce vomiting.
4. Seek medical attention.

1. Immediately rinse with plenty of water for at least 15 minutes, lifting eyelids.
2. Remove contact lenses if present and easy to do.
3. Seek immediate medical attention.

Diagram 2: First-Aid Measures for Pentyl Formate Exposure

Click to download full resolution via product page

Caption: Diagram 2: First-Aid Measures for Pentyl Formate Exposure.

 Inhalation: Remove the individual to fresh air. If breathing is difficult or stops, provide artificial

respiration. Seek medical attention if symptoms occur or persist.[3][5]

o Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area

with plenty of water for at least 15 minutes.[3][5] If skin irritation occurs, get medical advice.

[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to rinse under the eyelids.[3][5] Remove contact lenses if it is safe to do so. Continue

rinsing and seek immediate medical attention.[3]
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 Ingestion: Clean the mouth with water and drink plenty of water afterwards.[5] Do not induce
vomiting.[3] Call a poison center or doctor immediately if you feel unwell.[3]

Fire and Spill Response

o Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), alcohol-resistant
foam, or water spray to cool closed containers.[5][8]

o Specific Hazards: Pentyl formate is flammable and its vapors can form explosive
mixtures with air.[5] Containers may explode when heated.[5]

o Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA) with a full facepiece operated in pressure-demand mode.[3]

[5]
¢ Accidental Release Measures (Spills):

o Personal Precautions: Evacuate personnel. Remove all sources of ignition and ensure
adequate ventilation.[5][8] Wear appropriate PPE, including respiratory protection.[3]

o Containment and Cleanup: Stop the leak if it is safe to do so. Absorb the spill with an inert,
non-combustible material such as sand, earth, or vermiculite.[3][5] Collect the material
using non-sparking tools and place it in a suitable, closed container for disposal.[5][8]

Disposal Considerations

o Waste Disposal: Chemical waste must be disposed of in accordance with all local, regional,
and national hazardous waste regulations.[5] Do not dispose of it into drains.

e Procedure: Contact a licensed professional waste disposal service to arrange for removal.[3]
Uncleaned containers should be treated as hazardous and handled in the same way as the
product itself.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Pentyl formate safety and handling precautions in the
lab.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581598#pentyl-formate-safety-and-handling-
precautions-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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